(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone

• IUPAC Name: [3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C16H20N4O2S/c1-19(2)14-15(18-8-7-17-14)22-12-5-3-9-20(11-12)16(21)13-6-4-10-23-13/h4,6-8,10,12H,3,5,9,11H2,1-2H3
• InChI Key: NSXJVHUQXRTERX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CN=C1OC2CCCN(C2)C(=O)C3=CC=CS3
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like "(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone" typically involves multi-step organic reactions, starting from simpler precursor molecules. For instance, the synthesis of related compounds often employs strategies such as nucleophilic substitution reactions, condensation reactions, and cyclization processes to construct the heterocyclic frameworks and introduce functional groups at specific positions on the molecule (Eckhardt et al., 2020).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods (such as NMR and IR spectroscopy) are pivotal in determining the molecular structure of organic compounds. These techniques provide detailed information about the arrangement of atoms, the geometry of molecules, and the presence of specific functional groups. For example, crystal structure analysis has elucidated the molecular configurations and conformations of various organic molecules, revealing key insights into their structural characteristics (Karthik et al., 2021).

Scientific Research Applications

Synthesis and Anticancer Evaluation

Compounds with structural elements similar to "(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone" have been synthesized and evaluated for their anticancer potential. For instance, the study by Gouhar and Raafat (2015) describes the synthesis of compounds through reactions with different nucleophile agents, leading to derivatives evaluated for their anticancer properties. Such research illustrates the potential of structurally related compounds in developing new anticancer agents (Gouhar & Raafat, 2015).

Heterocyclic Compound Synthesis for Enzyme Inhibition

Another area of application involves the synthesis of heterocyclic compounds for enzyme inhibition. Cetin et al. (2021) designed and synthesized 1-phenyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide derivatives, which were evaluated for their enzyme inhibitory activities against key enzymes. This research highlights the potential of such compounds in the development of enzyme inhibitors for therapeutic purposes (Cetin, Türkan, Bursal, & Murahari, 2021).

Genotoxicity and Metabolic Activation Studies

Studies on the genotoxicity of related compounds, such as 2-(3-Chlorobenzyloxy)-6-(piperazin-1-yl)pyrazine, have been conducted to understand their safety profiles. Kalgutkar et al. (2007) explored the genotoxic potential and the role of metabolic activation in the compound's effects, providing valuable information on the safety considerations for related chemical entities (Kalgutkar et al., 2007).

Synthesis and Characterization for Optical Properties

The synthesis and characterization of compounds with similar structures for their optical properties have also been explored. For example, research by Palion-Gazda et al. (2019) on terpyridine and pyrazine derivatives investigates the impact of structural elements on thermal, redox, and UV-Vis absorption and emission properties, indicating potential applications in materials science (Palion-Gazda et al., 2019).